Cas no 2228883-29-0 (2-(2-azidoethyl)-5-chloropyridine)

• Product Name: 2-(2-azidoethyl)-5-chloropyridine
• CAS No: 2228883-29-0
• MF: C₇H₇ClN₄
• MW: 182.610279321671
• CID: 6521400
• PubChem ID: 152095896
• Update Time: 2025-10-16

2-(2-azidoethyl)-5-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-azidoethyl)-5-chloropyridine
• 2228883-29-0
• EN300-1993749

• Inchi： 1S/C7H7ClN4/c8-6-1-2-7(10-5-6)3-4-11-12-9/h1-2,5H,3-4H2
• InChI Key： UZSCLCBULOLYBA-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 182.0359239g/mol
• Monoisotopic Mass: 182.0359239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 27.2Ų

Additional information on 2-(2-azidoethyl)-5-chloropyridine

Introduction to 2-(2-azidoethyl)-5-chloropyridine (CAS No. 2228883-29-0)

2-(2-azidoethyl)-5-chloropyridine, with the CAS number 2228883-29-0, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and chemical biology. This compound is characterized by its unique structure, which combines a pyridine ring with an azido group and a chloro substituent. The combination of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The pyridine ring, a six-membered heterocyclic aromatic compound, is a fundamental building block in many pharmaceuticals and agrochemicals. The presence of the azido group, which is known for its reactivity and versatility in organic synthesis, further enhances the potential applications of 2-(2-azidoethyl)-5-chloropyridine. Additionally, the chloro substituent provides an additional point of functionalization, allowing for further chemical modifications and derivatizations.

In recent years, the use of azides in click chemistry reactions has become increasingly popular due to their high reactivity and selectivity. Click chemistry, pioneered by K. Barry Sharpless, has revolutionized the field of organic synthesis by providing efficient and reliable methods for constructing complex molecules. The azido group in 2-(2-azidoethyl)-5-chloropyridine can participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, which are widely used in the synthesis of bioconjugates and functional materials.

Beyond its role in click chemistry, 2-(2-azidoethyl)-5-chloropyridine has also been explored for its potential biological activities. Pyridine derivatives are known to exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The chloro substituent can influence the lipophilicity and biological activity of the molecule, making it an interesting candidate for drug discovery and development.

Recent studies have investigated the use of azide-functionalized pyridines as inhibitors of specific enzymes and receptors. For example, a study published in the Journal of Medicinal Chemistry reported that azide-substituted pyridines can effectively inhibit certain kinases involved in cancer signaling pathways. This finding highlights the potential of 2-(2-azidoethyl)-5-chloropyridine as a lead compound for developing novel therapeutic agents.

The synthesis of 2-(2-azidoethyl)-5-chloropyridine typically involves multi-step procedures that include the formation of the azido group and the introduction of the chloro substituent onto the pyridine ring. One common synthetic route involves the reaction of 5-chloropyridine with 2-bromoethanol to form 5-chloro-2-(2-hydroxyethyl)pyridine, followed by conversion to the corresponding azide using sodium azide or another suitable azidation reagent.

The physical properties of 2-(2-azidoethyl)-5-chloropyridine, such as its melting point, boiling point, and solubility in various solvents, are important considerations for its handling and storage. These properties can be influenced by factors such as temperature, pressure, and solvent choice. Proper handling and storage conditions are essential to maintain the stability and purity of the compound.

In conclusion, 2-(2-azidoethyl)-5-chloropyridine (CAS No. 2228883-29-0) is a multifunctional compound with significant potential in both synthetic chemistry and biological research. Its unique structure and reactivity make it a valuable intermediate for the synthesis of bioactive molecules and functional materials. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the field of medicinal chemistry.